Cas no 893344-57-5 (N-4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)phenylacetamide)

• Product Name: N-4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)phenylacetamide
• CAS No: 893344-57-5
• MF: C₁₅H₁₈N₄O₅S
• MW: 366.392221927643
• CID: 6545845
• Update Time: 2025-10-31

N-4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)phenylacetamide
• Acetamide, N-[4-[[(1,2,3,4-tetrahydro-1,3,6-trimethyl-2,4-dioxo-5-pyrimidinyl)sulfonyl]amino]phenyl]-

• Inchi： 1S/C15H18N4O5S/c1-9-13(14(21)19(4)15(22)18(9)3)25(23,24)17-12-7-5-11(6-8-12)16-10(2)20/h5-8,17H,1-4H3,(H,16,20)
• InChI Key： CPLYLBKWNVEUNR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NS(C2=C(C)N(C)C(=O)N(C)C2=O)(=O)=O)C=C1)(=O)C

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 5.78±0.20(Predicted)

Additional information on N-4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)phenylacetamide

Introduction to N-4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)phenylacetamide (CAS No. 893344-57-5)

N-4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 893344-57-5, exhibits a unique molecular structure that positions it as a potential candidate for various therapeutic applications. The intricate arrangement of atoms within its framework suggests a high degree of specificity and reactivity, making it a subject of intense research interest.

The molecular backbone of this compound consists of several key functional groups, including a phenylacetamide moiety and a 1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido substituent. These components are not only critical for its chemical properties but also for its biological activity. The presence of the sulfonamido group particularly enhances its potential as a pharmacological agent due to its known interactions with biological targets.

In recent years, there has been a surge in research aimed at developing novel compounds with enhanced therapeutic efficacy and reduced side effects. N-4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)phenylacetamide has emerged as a promising candidate in this context. Its unique structure allows for selective binding to biological receptors, which is crucial for achieving targeted therapy. This selectivity is particularly important in the treatment of complex diseases where off-target effects can lead to adverse reactions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of the final product. These advancements in synthetic chemistry have been instrumental in making complex molecules like N-4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)phenylacetamide more accessible for further study and application.

One of the most exciting aspects of this compound is its potential in the field of drug discovery. The sulfonamido group is known to interact with various biological targets such as enzymes and receptors. This interaction can be harnessed to develop drugs that modulate these targets for therapeutic benefit. For instance, compounds with similar structures have shown promise in treating inflammatory diseases by inhibiting specific enzymes involved in the inflammatory cascade.

The pharmacokinetic properties of N-4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)phenylacetamide are also under investigation. Understanding how a compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties，making it a potentially viable candidate for further development.

In addition to its therapeutic potential，this compound may also find applications in other areas such as chemical biology and material science。Its unique structure and reactivity make it a valuable tool for studying molecular interactions and developing new materials with specific properties。The ability to tailor the molecular structure of this compound allows researchers to explore a wide range of possibilities，from drug development to creating novel materials with enhanced functionalities。

The ongoing research into N-4-(1，3，6-trimethyl—2，4-dioxo—1，2，3，4-tetrahydropyrimidine—5-sulfonamido)phenylacetamide is driven by the desire to uncover new therapeutic avenues and technological innovations。As our understanding of biological systems continues to grow，the demand for specialized compounds like this one will only increase。The advancements in synthetic chemistry and computational methods have made it possible to design and synthesize complex molecules with greater precision than ever before。

In conclusion，N—4(1，3，6-trimethyl—2，4-dioxo—1，2，3，4-tetrahydropyrimidine—5-sulfonamido)phenylacetamide (CAS No·893344—57—5) represents a significant advancement in pharmaceutical chemistry。Its unique molecular structure and potential biological activity make it a promising candidate for various therapeutic applications。The ongoing research into this compound underscores the importance of continued innovation in drug discovery and material science。As we delve deeper into the complexities of molecular interactions，compounds like this one will play an increasingly vital role in addressing some of the most pressing challenges in medicine and technology。